Cas no 95902-00-4 (Propanoic acid, 3,3-bis(methylthio)-)

• Product Name: Propanoic acid, 3,3-bis(methylthio)-
• CAS No: 95902-00-4
• MF: C₅H₁₀O₂S₂
• MW: 166.261699199677
• CID: 2819434
• Update Time: 2023-08-07

Propanoic acid, 3,3-bis(methylthio)- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 3,3-bis(methylthio)-
• 3,3-Bis(methylsulfanyl)propanoic acid

• Inchi： 1S/C5H10O2S2/c1-8-5(9-2)3-4(6)7/h5H,3H2,1-2H3,(H,6,7)
• InChI Key： PZJQGVOXXKRHAN-UHFFFAOYSA-N
• SMILES： S(C)C(CC(=O)O)SC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 91
• XLogP3: 1.2
• Topological Polar Surface Area: 87.9